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Introduction

Photosystem Il (PSII) is a multi-subunit membrane protein complex, essential for oxygenic
photosynthesis, that utilizes light energy to split water, producing molecular oxygen, protons,
and electrons.[1][2][3][4][5] The measurement of the oxygen evolution rate is a direct and
fundamental assessment of PSII activity. This parameter is critical for basic research in plant
physiology and biophysics, as well as in applied fields such as agriculture, biofuel
development, and ecotoxicology. In drug development, assays monitoring PSII activity are
employed to screen for herbicides and to assess the environmental impact of various
compounds.[3]

This document provides detailed protocols for the primary techniques used to measure the rate
of oxygen evolution from isolated PSll-enriched membranes and whole cells. The principal
methods covered include the use of Clark-type oxygen electrodes, optical oxygen sensors
(optodes), and indirect measurement through chlorophyll a fluorescence analysis.
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l. Preparation of PSlI-Enriched Thylakoid
Membranes

A common starting material for in vitro PSII activity assays is a preparation of thylakoid
membranes enriched in PSII, often referred to as BBY membranes.

Protocol: Isolation of PSII-Enriched Membranes from
Pea (Pisum sativum)

This protocol is adapted from established methods for preparing highly active PSIl membranes.

[61[7]

Materials:

e Fresh pea seedlings (14 days old)[7]

e Grinding Buffer: 50 mM MES-NaOH (pH 6.0), 400 mM sucrose, 10 mM NaCl, 5 mM MgCl2
e Wash Buffer: 50 mM MES-NaOH (pH 6.0), 150 mM NacCl, 5 mM MgClz

» Resuspension Buffer: 20 mM MES-NaOH (pH 6.5), 100 mM NacCl, 5 mM MgClz, 10 mM
NaHCOs, 12.5% (v/v) glycerol[1]

e Triton X-100 solution (10% w/v)

Cheesecloth, blender, centrifugation equipment

Procedure:

Harvest approximately 40 g of fresh pea leaves and wash them with cold deionized water.

Perform all subsequent steps at 4°C.

Homogenize the leaves in 100 mL of ice-cold Grinding Buffer using a blender with short
bursts.

Filter the homogenate through several layers of cheesecloth to remove large debris.
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o Centrifuge the filtrate at 5,000 x g for 10 minutes to pellet the thylakoid membranes.

» Discard the supernatant and gently resuspend the pellet in Wash Buffer. Centrifuge again at
5,000 x g for 10 minutes.

» Resuspend the washed thylakoid pellet in Resuspension Buffer to a chlorophyll
concentration of approximately 2-3 mg/mL.[8]

e Slowly add Triton X-100 solution while stirring to a final concentration of 0.5% (w/v) to
solubilize the membranes. Incubate on ice in the dark for 30 minutes with gentle stirring.

o Centrifuge the suspension at 40,000 x g for 30 minutes. The resulting pellet contains the
PSllI-enriched membranes.

o Carefully discard the supernatant. Resuspend the pellet in a minimal volume of
Resuspension Buffer and determine the chlorophyll concentration.

o Store the PSlI-enriched membranes at -80°C for long-term use.

Il. Measurement Techniques for Oxygen Evolution
Clark-Type Oxygen Electrode (Electrochemical)

The Clark-type oxygen electrode (CTOE) is a widely used amperometric sensor for measuring
dissolved oxygen concentration in a liquid phase.[9][10][11] It consists of a platinum cathode
and a silver anode immersed in a KCl electrolyte, separated from the sample by an oxygen-
permeable Teflon membrane.[11] Oxygen diffuses across the membrane and is reduced at the
cathode, generating a current proportional to the oxygen concentration.[10]

Experimental Protocol:

o System Setup: Assemble the Clark-type electrode system, ensuring the Teflon membrane is
intact and there are no air bubbles. Connect the electrode to a water bath to maintain a
constant temperature, as oxygen solubility is temperature-dependent.[11][12][13]

o Calibration:
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o Zero Point: Add a few crystals of sodium dithionite to the buffer in the reaction chamber to
chemically remove all dissolved oxygen and set the zero point on the control unit.

o Air Saturation Point: Replace the deoxygenated buffer with fresh, air-saturated assay
buffer. Stir continuously until a stable signal is achieved. Calibrate this signal to 100% air
saturation (approximately 250-260 pumol Oz/L at 25°C, depending on atmospheric
pressure).[10]

e Measurement:

o Add the assay buffer (e.g., 2 mL of Resuspension Buffer) and a magnetic stir bar to the
reaction chamber.

o Inject the PSII sample (e.g., 10-20 pg chlorophyll equivalent) into the chamber and seal it,
ensuring no air bubbles are trapped.[10]

o Record the rate of oxygen consumption in the dark for several minutes to determine the
background respiratory rate.

o Add an artificial electron acceptor, such as 2,6-dichloro-p-benzoquinone (DCBQ) or
potassium ferricyanide, to the chamber.[10][14] These are necessary to sustain electron
transport from PSIl in isolated preparations.[10]

o Illuminate the sample with a light source of known intensity.

o Record the increase in oxygen concentration over time. The rate of oxygen evolution is the
slope of this line after correcting for the dark respiration rate.

o Express the rate as pmol Oz per mg chlorophyll per hour (umol O2 mg Chl=* h~1).
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Experimental workflow for measuring PSIl oxygen evolution.
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Optical Oxygen Sensors (Optodes)

Optical oxygen sensors, or optodes, are an alternative to Clark-type electrodes. They are
based on the principle of luminescence quenching by molecular oxygen. A luminescent dye is
excited by a light source, and in the absence of oxygen, it emits light of a specific wavelength.
When oxygen is present, it quenches the luminescence in a concentration-dependent manner.
This method offers advantages such as no oxygen consumption and high stability.[9]

Experimental Protocol:

o System Setup: Place the optode sensor spot inside a transparent reaction vessel. Connect
the fiber optic cable from the sensor to the meter (e.g., PyroScience FireSting-02).[15]
Ensure the vessel is placed on a magnetic stirrer and connected to a water bath for
temperature control.[15]

» Calibration: Perform a two-point calibration.

o 0% Oxygen: Prepare an oxygen-free solution by adding sodium sulfite or by bubbling with
nitrogen gas. Immerse the sensor and calibrate the zero point.

o 100% Air Saturation: Use vigorously stirred, air-saturated water or assay buffer to set the
100% air saturation point.[15]

¢ Measurement:

o Add the assay buffer, a magnetic stir bar, and the PSIlI sample to the reaction vessel as
described for the Clark-type electrode.

o Include an artificial electron acceptor (e.g., DCBQ).
o Seal the cuvette to prevent gas exchange with the air.[15]
o Record the baseline oxygen level in the dark.

o Illuminate the sample with a defined light source.
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o Monitor the increase in oxygen concentration using the logger software.

o Calculate the rate of oxygen evolution from the slope of the oxygen concentration curve
over time and normalize to chlorophyll content.

Chlorophyll a Fluorescence (Indirect)

Chlorophyll a fluorescence provides a non-invasive, indirect measure of PSII activity.[16] The
yield of chlorophyll fluorescence is inversely related to the efficiency of PSII photochemistry.
When PSII reaction centers are "open" (the primary quinone acceptor, Qa, is oxidized), the
energy from absorbed light is used for photochemistry, and fluorescence is low. When reaction
centers are "closed" (Qa is reduced), the energy cannot be used and is dissipated as
fluorescence.[16][17] The rate constant of the J-P phase increase in the fluorescence transient
is directly proportional to the steady-state rate of oxygen evolution.[18]

Protocol: Measuring Fv/Fm and OJIP Transients

o Dark Adaptation: Dark-adapt the sample (e.qg., leaf, algal suspension, or isolated thylakoids)
for at least 15-30 minutes. This ensures all PSII reaction centers are open and non-
photochemical quenching is relaxed.[19]

o Measurement with a PAM Fluorometer:

o Fo Measurement: Apply a weak measuring beam to determine the minimal fluorescence
level (Fo), when PSII reaction centers are fully open.[19]

o Fm Measurement: Apply a short (e.g., <1 second), high-intensity pulse of light (saturating
pulse) to transiently close all PSII reaction centers. The maximal fluorescence level (Fm) is
recorded.[19]

o Calculate Fv/Fm: The maximum quantum yield of PSII is calculated as Fv/Fm = (Fm - Fo) /
Fm. For healthy, unstressed samples, this value is typically around 0.83.[16] A decrease in
this value indicates stress or inhibition of PSII.

e OJIP Transient Analysis:
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o Using a fluorometer capable of high time resolution, record the full fluorescence induction
curve upon illumination of a dark-adapted sample.

o The curve shows distinct steps labeled O, J, I, and P. The J-P phase represents the
reduction of the plastoquinone pool.

o A decreased rate of the J-P phase rise is a convenient indicator of partial inhibition of
oxygen-evolution activity.[18] The appearance of a dip after the J-level can suggest the
release of manganese from the oxygen-evolving complex.[18]
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Photosynthetic electron transport in PSII.
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lll. Data Presentation and Comparison

The choice of technique depends on the specific research question, sample type, and available

equipment.
Clark-Type Optical Oxygen Chlorophyll
Parameter
Electrode Sensor (Optode) Fluorescence
Amperometric , Measurement of light
o ) Luminescence ]
Principle detection of O2 ] re-emitted by
) quenching by Oz
reduction chlorophyll
) o ) o Indirect, relative
Measurement Type Direct, quantitative Direct, quantitative o
efficiency
] Consumes Oz during ) ] ]
Sample Consumption No Oz consumption Non-invasive

measurement

Typical Rates (PSlI

500-1500 pmol Oz mg

Comparable to Clark-

Not a direct rate;

Fv/Fm =0.83 in
membranes) ChiI=t h=1[7][14] type electrode[15]
healthy samples[16]
) N Fast, non-invasive,
High stability, no ) ) .
o provides information
Low cost, robust, well-  electrical interference, )
Advantages ] ) on multiple
established[11] no Oz consumption[9] )
(15] photosynthetic
parameters[3][16]

Disadvantages

Prone to electrical
interference, requires

frequent calibration

Higher initial cost

Indirect measurement,
correlation with Oz
evolution can be
complex[17][20]

In vitro assays with
isolated

Similar to CTOE, good

for long-term

Rapid screening, in

Vivo stress physiology,

Applications chloroplasts/PSilI, o )
monitoring and assessing overall PSII
dense cell ) )
) imaging[21] health[3][22]
suspensions
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BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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